Cas no 2657-89-8 (1,3-Naphthalenedisulfonicacid, 7-hydroxy-8-[2-(4-sulfophenyl)diazenyl]-)

• Product Name: 1,3-Naphthalenedisulfonicacid, 7-hydroxy-8-[2-(4-sulfophenyl)diazenyl]-
• CAS No: 2657-89-8
• MF: C₁₆H₁₂N₂O₁₀S₃
• MW: 488.468880653381
• CID: 257590
• PubChem ID: 17566
• Update Time: 2025-04-19

1,3-Naphthalenedisulfonicacid, 7-hydroxy-8-[2-(4-sulfophenyl)diazenyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Naphthalenedisulfonicacid, 7-hydroxy-8-[2-(4-sulfophenyl)diazenyl]-
• 7-oxo-8-[(4-sulfophenyl)hydrazinylidene]naphthalene-1,3-disulfonic acid
• 7-Oxo-8-[2-(4-sulfophenyl)hydrazinylidene]-7,8-dihydronaphthalene-1,3-disulfonic acid
• SCHEMBL9324859
• 2657-89-8
• DTXSID00722654

• Inchi： 1S/C16H12N2O10S3/c19-13-6-1-9-7-12(30(23,24)25)8-14(31(26,27)28)15(9)16(13)18-17-10-2-4-11(5-3-10)29(20,21)22/h1-8,19H,(H,20,21,22)(H,23,24,25)(H,26,27,28)/b18-17+
• InChI Key： MFTUZUZBZDJDHN-ISLYRVAYSA-N
• SMILES： S(C1C=C(C=C2C=CC(=C(C2=1)/N=N/C1C=CC(=CC=1)S(=O)(=O)O)O)S(=O)(=O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 487.96546
• Monoisotopic Mass: 487.965407
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 1090
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 230
• XLogP3: 0.8

Experimental Properties

• Density: 1.85
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.749
• PSA: 204.57